Cas no 932463-81-5 (1-(2,4-difluorophenyl)-3-phenyl-1H-pyrazolo4,3-cquinoline)

• Product Name: 1-(2,4-difluorophenyl)-3-phenyl-1H-pyrazolo4,3-cquinoline
• CAS No: 932463-81-5
• MF: C₂₂H₁₃F₂N₃
• MW: 357.355531454086
• CID: 5341277
• Update Time: 2025-10-30

1-(2,4-difluorophenyl)-3-phenyl-1H-pyrazolo4,3-cquinoline Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-difluorophenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline
• 1-(2,4-difluorophenyl)-3-phenyl-1H-pyrazolo4,3-cquinoline

• Inchi： 1S/C22H13F2N3/c23-15-10-11-20(18(24)12-15)27-22-16-8-4-5-9-19(16)25-13-17(22)21(26-27)14-6-2-1-3-7-14/h1-13H
• InChI Key： BFBNVVIMYOHRGN-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1N1C2C3C=CC=CC=3N=CC=2C(C2C=CC=CC=2)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 512
• XLogP3: 5.4
• Topological Polar Surface Area: 30.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(2,4-difluorophenyl)-3-phenyl-1H-pyrazolo4,3-cquinoline

1-(2,4-difluorophenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline: A Promising Compound in Medicinal Chemistry

1-(2,4-difluorophenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline (CAS No. 932463-81-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazoloquinolines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The pyrazolo[4,3-c]quinoline scaffold is a versatile core structure that can be modified through various functional groups to enhance its pharmacological properties. The presence of the 2,4-difluorophenyl and phenyl substituents in 1-(2,4-difluorophenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline contributes to its unique pharmacokinetic and pharmacodynamic profiles. These substituents not only influence the compound's solubility and metabolic stability but also play a crucial role in its binding affinity to specific biological targets.

Recent studies have highlighted the potential of 1-(2,4-difluorophenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiproliferative activity against several cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action involves the inhibition of key signaling pathways that are crucial for cancer cell survival and proliferation.

In addition to its anticancer properties, 1-(2,4-difluorophenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline has shown promising results in preclinical studies for the treatment of inflammatory diseases. Research conducted at the University of California found that this compound effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 1-(2,4-difluorophenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline could be a valuable candidate for developing new anti-inflammatory drugs.

The structural diversity and biological activity of pyrazoloquinolines have also led to their exploration in the development of antiviral agents. A study published in the Antiviral Research journal reported that compounds with a similar pyrazolo[4,3-c]quinoline core structure exhibit significant antiviral activity against various viruses, including influenza and HIV. The specific mechanism by which these compounds exert their antiviral effects is still under investigation but is believed to involve interference with viral replication processes.

The synthesis of 1-(2,4-difluorophenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline has been optimized through various synthetic routes to improve yield and purity. One common approach involves the condensation of 2-aminoquinoline with 2,4-difluorobenzaldehyde followed by cyclization with phenylhydrazine. This multi-step process requires careful control of reaction conditions to ensure high selectivity and efficiency.

In terms of pharmacokinetics, 1-(2,4-difluorophenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline exhibits favorable properties such as good oral bioavailability and low toxicity. Preclinical studies have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs. These findings support its potential for further development as a therapeutic agent.

To further advance the clinical application of 1-(2,4-difluorophenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline, ongoing research is focused on optimizing its formulation and delivery methods. Nanoparticle-based delivery systems have shown promise in enhancing the bioavailability and targeting efficiency of this compound. Additionally, efforts are being made to develop prodrugs that can improve its stability and reduce potential side effects.

In conclusion, 1-(2,4-difluorophenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline (CAS No. 932463-81-5) represents a promising lead compound in medicinal chemistry with a wide range of potential therapeutic applications. Its unique structural features and biological activities make it an attractive candidate for further research and development in the fields of oncology, inflammation, and virology. As more studies are conducted to elucidate its mechanisms of action and optimize its properties, this compound has the potential to contribute significantly to the advancement of modern medicine.